Cas no 1279852-35-5 (ethyl 5-phenyl-1,3,4-thiadiazole-2-carboxylate)

• Product Name: ethyl 5-phenyl-1,3,4-thiadiazole-2-carboxylate
• CAS No: 1279852-35-5
• MF: C₁₁H₁₀N₂O₂S
• MW: 234.274301052094
• CID: 2116317
• PubChem ID: 67306900
• Update Time: 2025-04-21

ethyl 5-phenyl-1,3,4-thiadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-phenyl-1,3,4-thiadiazole-2-carboxylate
• 1279852-35-5
• Ethyl5-phenyl-1,3,4-thiadiazole-2-carboxylate
• XLOSEAOBCVYOAQ-UHFFFAOYSA-N
• DA-33738
• SCHEMBL2179717

• Inchi： 1S/C11H10N2O2S/c1-2-15-11(14)10-13-12-9(16-10)8-6-4-3-5-7-8/h3-7H,2H2,1H3
• InChI Key： XLOSEAOBCVYOAQ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=NN=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 234.04629874Da
• Monoisotopic Mass: 234.04629874Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 80.3Ų